Cas no 1260815-88-0 (1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE)

• Product Name: 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE
• CAS No: 1260815-88-0
• MF: C₉H₇BrF₂O₂
• MW: 265.051489114761
• CID: 1011236
• PubChem ID: 53415659
• Update Time: 2025-05-19

1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE Chemical and Physical Properties

Names and Identifiers

• 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE
• DB-089106
• DTXSID801253315
• KSSBXCQMHICOQQ-UHFFFAOYSA-N
• A1-06249
• 1260815-88-0
• SCHEMBL15105948
• 1-[4-bromo-2-(difluoromethoxy)phenyl]ethanone

• MDL： MFCD11870655
• Inchi： 1S/C9H7BrF2O2/c1-5(13)7-3-2-6(10)4-8(7)14-9(11)12/h2-4,9H,1H3
• InChI Key： KSSBXCQMHICOQQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(C)=O)=C(C=1)OC(F)F

Computed Properties

• Exact Mass: 263.95975g/mol
• Monoisotopic Mass: 263.95975g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE

Introduction to 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE and Its Significance in Modern Chemical Research

1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE, with the CAS number 1260815-88-0, is a compound of significant interest in the field of pharmaceutical chemistry and molecular biology. This molecule, characterized by its bromo and difluoromethoxy substituents on a phenyl ring coupled with an acetyl group, has garnered attention due to its versatile applications in synthetic chemistry and drug discovery. The unique structural features of this compound make it a valuable intermediate in the development of novel therapeutic agents, particularly those targeting complex biological pathways.

The bromo and difluoromethoxy functional groups are strategically positioned to allow for further chemical modification, enabling researchers to tailor the molecule for specific biological activities. The presence of these groups enhances the reactivity of the compound, making it suitable for cross-coupling reactions, nucleophilic substitutions, and other transformations that are pivotal in medicinal chemistry. Such modifications have been instrumental in the synthesis of small-molecule inhibitors and probes used in high-throughput screening campaigns.

In recent years, the demand for structurally diverse compounds has surged, driven by the need to identify new therapeutic targets and overcome drug resistance. 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE has emerged as a key building block in this endeavor. Its incorporation into libraries of compounds has facilitated the discovery of molecules with enhanced binding affinity and selectivity. For instance, derivatives of this compound have been explored as potential inhibitors of kinases and other enzymes implicated in cancer progression. The difluoromethoxy group, in particular, has been shown to improve metabolic stability and bioavailability, attributes that are critical for successful drug development.

The compound's relevance extends beyond oncology. Researchers have leveraged its scaffold to develop tools for investigating neurological disorders, such as Alzheimer's disease and Parkinson's disease. The bromo substituent allows for easy conjugation with biomolecules like peptides and antibodies, facilitating the creation of targeted diagnostic agents. Furthermore, the 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE core has been utilized in the synthesis of photoactivatable probes, which are essential for studying dynamic processes within cells.

Advances in computational chemistry have further amplified the utility of this compound. Molecular modeling studies indicate that slight modifications to its structure can significantly alter its interactions with biological targets. This insight has guided the design of next-generation analogs with improved pharmacokinetic profiles. The integration of machine learning algorithms with experimental data has enabled rapid screening of derivatives, accelerating the pace at which novel compounds are identified.

The synthesis of 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE itself is a testament to modern synthetic methodologies. Recent publications highlight efficient routes that minimize waste and maximize yield, aligning with green chemistry principles. These methods often involve palladium-catalyzed cross-coupling reactions, which are well-suited for constructing complex aromatic systems. The ability to produce this compound on scale has democratized its use among academic and industrial researchers alike.

Looking ahead, the role of 1-(4-BROMO-2-(DIFLUOROMETHOXY)PHENYL)ETHANONE is expected to grow as new applications emerge. Its adaptability as a synthetic intermediate ensures that it will remain a cornerstone in the development of innovative therapeutics. As research continues to uncover new biological mechanisms, compounds derived from this scaffold will likely play a pivotal role in addressing unmet medical needs.